6-chloro-N-(2,4-difluorobenzyl)pyridazin-3-amine

• IUPAC Name: 6-chloro-N-[(2,4-difluorophenyl)methyl]pyridazin-3-amine
• InChI: InChI=1S/C11H8ClF2N3/c12-10-3-4-11(17-16-10)15-6-7-1-2-8(13)5-9(7)14/h1-5H,6H2,(H,15,17)
• InChI Key: DQKGGSQDFYCNHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)CNC2=NN=C(C=C2)Cl
• Molecular Formula: C11H8ClF2N3
• Molecular Weight: 255.65 g/mol

Description

6-chloro-N-(2,4-difluorobenzyl)pyridazin-3-amine is a chemical compound with the molecular weight of 237.66. It is typically a solid in its physical form.

Synthesis Analysis

The synthesis of 6-chloro-N-(2,4-difluorobenzyl)pyridazin-3-amine could potentially involve the use of 2,4-Difluorobenzylamine, which has been used in the synthesis of nonpolar nucleobase dipeptide via Ugi four-component condensation reaction.

Molecular Structure Analysis

The Inchi Code for 6-chloro-N-(2,4-difluorobenzyl)pyridazin-3-amine is 1S/C11H9ClFN3/c12-10-5-6-11(16-15-10)14-7-8-3-1-2-4-9(8)13/h1-6H,7H2,(H,14,16).

Physical And Chemical Properties Analysis

6-chloro-N-(2,4-difluorobenzyl)pyridazin-3-amine is a solid at room temperature. It has a molecular weight of 237.66.

Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis : The compound has been used in various chemical synthesis processes. For instance, the synthesis of novel pyridazine derivatives involves reactions with different reagents, leading to the formation of various structurally diverse compounds (Nakagome et al., 1966).

• Scaffold for Other Compounds : It serves as a scaffold for the synthesis of a range of substituted and ring-fused pyridazinone systems, as described by Pattison et al. (2009). This method has applications in drug discovery due to its ability to generate a variety of polyfunctional systems through sequential nucleophilic substitution (Pattison et al., 2009).

Applications in Material Science

• Corrosion Inhibition : A study by Kalai et al. (2020) demonstrates the use of pyridazinone derivatives as corrosion inhibitors for mild steel in acidic solutions. This suggests potential applications of 6-chloro-N-(2,4-difluorobenzyl)pyridazin-3-amine derivatives in material protection and longevity (Kalai et al., 2020).

Applications in Biological Studies

• Herbicide Development : Pyridazinone compounds, including derivatives of 6-chloro-N-(2,4-difluorobenzyl)pyridazin-3-amine, have been investigated for their potential as herbicides. Hilton et al. (1969) describe how these compounds can inhibit photosynthesis in plants, indicating their potential utility in agricultural settings (Hilton et al., 1969).

• Pharmacological Research : While excluding direct drug use and dosage information, it's noteworthy that the chemical structure of 6-chloro-N-(2,4-difluorobenzyl)pyridazin-3-amine and its derivatives have been explored in pharmacological research, such as in the discovery of GPR39 agonists (Sato et al., 2016).

Photophysical Studies

• Photophysical Properties : The compound has been involved in studies exploring photophysical properties. Stetsiuk et al. (2019) investigated a related ligand for its structural and photophysical characteristics, which could have implications for the understanding of 6-chloro-N-(2,4-difluorobenzyl)pyridazin-3-amine in similar contexts (Stetsiuk et al., 2019).